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Compound of Interest

Compound Name: Tiamulin (fumarate)
Cat. No.: B15706067
Get Quote
\ J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Tiamulin
fumarate in weanling pigs. The information is presented in a question-and-answer format to
directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Dosing and Administration

Q1: What is the recommended dosage of Tiamulin fumarate for weanling pigs for different
therapeutic purposes?

Al: The dosage of Tiamulin fumarate in weanling pigs varies depending on the indication, route
of administration, and severity of the disease. It is crucial to determine the appropriate dose to
ensure efficacy while avoiding potential toxicity.

Table 1: Recommended Dosages of Tiamulin Fumarate for Weanling Pigs
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Administration

Indication Dosage Duration
Route
Swine Dysentery 8.8 mg/kg body weight  3-5 consecutive
In-water )
(treatment) daily days[1]
Swine Dysentery 178.1 g Tiamulin
In-feed 14 days
(treatment) base/tonne of feed
Swine Dysentery 31.2 g Tiamulin ]
] In-feed Continuous
(prevention) base/tonne of feed
Porcine Colonic ) )
] ) 8.8 mg/kg body weight  3-5 consecutive
Spirochaetosis In-water )
N daily days[2]
(Colitis) (treatment)
Porcine Proliferative _
- 8.8 mg/kg body weight )
Enteropathy (lleitis) In-water dail 5 consecutive days[1]
ai
(treatment) Y
Enzootic Pneumonia )
20 mg/kg body weight i
(treatment and In-water dail 5 consecutive days[1]
ai
metaphylaxis) Y
. 10.5 mg/lb (approx.
Pleuropneumonia )
In-water 23.1 mg/kg) body 5 consecutive days[3]
(treatment) ] }
weight daily
Growth Promotion (in
herds with enzootic In-feed 20-30 ppm 8 weeks[4]

pneumonia)

Q2: How do I calculate the amount of Tiamulin fumarate premix to add to the feed to achieve a

specific ppm inclusion rate?

A2: To calculate the amount of premix needed, you need to know the concentration of Tiamulin

in the premix and the desired final concentration in the feed.

Experimental Protocol: In-Feed Medication Preparation
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Objective: To prepare a medicated feed with a target concentration of Tiamulin fumarate.
Materials:

o Tiamulin fumarate premix with a known concentration (e.g., 10 g Tiamulin per Ib of premix).
» Unmedicated basal feed.

» A calibrated feed mixer.

Procedure:

Determine the target inclusion rate in ppm. For example, to achieve a 30 ppm concentration
for growth promotion trials.[4]

Calculate the amount of Tiamulin base needed per tonne (1000 kg) of feed.
o 30 ppm = 30 mg/kg of feed.

o For 1000 kg of feed: 30 mg/kg * 1000 kg = 30,000 mg = 30 g of Tiamulin base.

Calculate the amount of premix required.

o If the premix contains 17.8 g of Tiamulin base per kg, the calculation is: (30 g Tiamulin
needed) / (17.8 g Tiamulin/kg premix) = 1.685 kg of premix per tonne of feed.

Mixing: Add the calculated amount of premix to the feed in a mixer and mix thoroughly to
ensure uniform distribution.

Q3: How do | prepare a stock solution for water medication and calculate the daily required
volume?

A3: Preparing a stock solution for water medication requires careful calculation to ensure the
correct daily dosage is administered based on the pigs' water intake and body weight.

Experimental Protocol: Water Medication Preparation
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Objective: To prepare a medicated water solution to deliver a target dose of Tiamulin fumarate
in mg/kg of body weight.

Materials:

o Tiamulin fumarate water-soluble powder or liquid concentrate.

e Water.

o A container for the stock solution and a water proportioner or medication tank.

Procedure:

o Determine the total body weight of the pigs to be treated.

o Calculate the total daily dose of Tiamulin fumarate needed.

o Example: For a group of 50 weanling pigs with an average body weight of 10 kg, the total
body weight is 500 kg.

o For a target dose of 8.8 mg/kg for swine dysentery[1], the total daily dose is: 500 kg * 8.8
mg/kg = 4400 mg (4.4 g) of Tiamulin fumarate.

o Estimate the daily water consumption. This can vary based on age, weight, and
environmental conditions. As a general rule, pigs consume about 10% of their body weight in
water daily.

o Estimated water intake: 500 kg * 0.10 = 50 L.

o Prepare the stock solution. The concentration of the stock solution will depend on the type of
water proportioner used.

o If using a proportioner set at a 1:128 ratio, the stock solution needs to be 128 times more
concentrated than the final drinking water.

o Calculate the concentration in the drinking water:

o (4400 mg Tiamulin) / (50 L water) = 88 mg/L.
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o Calculate the concentration in the stock solution:
o 88 mg/L*128 = 11,264 mg/L or 11.264 g/L.

o Administer the medicated water as the sole source of drinking water for the prescribed
duration.[3] Fresh medicated water should be prepared daily.[3]

Troubleshooting Common Issues

Q4: I've noticed some pigs have developed skin redness after starting Tiamulin fumarate
treatment. What should | do?

A4: On rare occasions, erythema (redness) or mild edema of the skin may occur in pigs
following the use of Tiamulin.[5]

Troubleshooting Steps:

o Confirm the dosage: Double-check your calculations to ensure you are not overdosing the
animals. Single oral doses of 100 mg/kg have been associated with hyperpnoea and
abdominal discomfort.[2]

o Check for drug interactions: Ensure the feed does not contain incompatible ionophores like
monensin, salinomycin, or narasin.[5] Co-administration can lead to severe adverse
reactions, including death.

» Observe the animals: If the signs are mild and transient, continue to monitor the pigs closely.

o Discontinue use if necessary: If the skin redness is severe or accompanied by other signs of
toxicity, discontinue the medication immediately. Provide fresh, unmedicated water and feed.

[6]
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Check for Incompatible | o interactions
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Caption: Troubleshooting workflow for skin redness in pigs treated with Tiamulin.

Q5: My weanling pigs seem to be drinking less water after | started the Tiamulin fumarate
medication. Is this a palatability issue?

A5: While some medications can affect water palatability, studies have shown that Tiamulin
hydrogen fumarate, when used at appropriate dosages, does not significantly impact water
intake in nursery pigs.[7][8] Young nursery pigs are sensitive to the flavor and smell of water,
but research indicates no aversion to water containing Tiamulin.[7]

Troubleshooting Steps:

» Verify the concentration: Ensure the medicated water is prepared at the correct
concentration. An unusually high concentration might alter the taste.

o Check water quality: Ensure the water source is clean and fresh. Other factors can influence
water intake.

e Monitor water intake: Continue to measure daily water consumption. A temporary slight
decrease may not be significant.

o Observe for other clinical signs: Reduced water intake can be an early sign of other health
iIssues. Monitor the pigs for any other signs of iliness.

Q6: | am concerned about the stability of Tiamulin fumarate in the feed during my experiment.
How stable is it?
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A6: Tiamulin fumarate is generally stable in feed. However, certain feed processing conditions
can affect its stability. Medicated feed can be pelleted with a pre-conditioning step for 5 minutes

at a temperature not exceeding 75°C.

Q7: What are the known drug interactions with Tiamulin fumarate that | should be aware of

during my research?
A7: The most critical drug interaction for Tiamulin is with polyether ionophores.

Table 2: Known Drug Interactions with Tiamulin Fumarate in Swine

Interacting Drug Potential Adverse )

Examples Recommendation
Class Effects

Do not administer
) Severe growth )

Monensin, ) ) during or for at least 7
Polyether lonophores ] ] ] depression, ataxia,

Salinomycin, Narasin days before or after

paralysis, death[5] ] ]
Tiamulin treatment.[5]

Uneasiness, anxiety,
] o skin erythema, rash, Avoid co-
Nitrofurans Nitrovin ) o ]
increased body administration.

temperature[9][10]
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Inhibition of
Cytochrome P450 Enzymes
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Concentration

Adverse Effects:
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- Paralysis
- Death

Click to download full resolution via product page

Caption: Mechanism of Tiamulin interaction with polyether ionophores.

Experimental Design Considerations

Q8: What should | consider when designing a study to evaluate the efficacy of Tiamulin

fumarate in weanling pigs?

A8: A well-designed study is crucial for obtaining reliable results.
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Caption: General experimental workflow for a Tiamulin efficacy study in weanling pigs.
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Experimental Protocol: Efficacy Study of Tiamulin in Weanling Pigs

Objective: To evaluate the efficacy of different dosages of Tiamulin fumarate for the treatment
of a specific disease (e.g., swine dysentery).

Materials and Methods:
e Animal Selection: Source healthy weanling pigs of similar age and weight.

o Acclimation: Allow pigs to acclimate to the new environment for a period of at least 5-7 days
before the start of the experiment.

e Randomization: Randomly allocate pigs to different treatment groups (e.g., negative control,
positive control, different Tiamulin dosage groups).

« Infection Model (if applicable): If studying a specific disease, an infection challenge may be
necessary.

o Treatment Administration: Administer Tiamulin fumarate via the chosen route (in-feed or in-
water) for the specified duration.

o Data Collection:

[e]

Clinical Signs: Score daily for signs of disease (e.g., diarrhea, lethargy).

o Performance Parameters: Measure body weight and feed intake at regular intervals to
calculate average daily gain (ADG), average daily feed intake (ADFI), and feed conversion
ratio (FCR).

o Pathology: At the end of the study, perform necropsies to evaluate gross and
histopathological lesions.

o Microbiology: Collect samples (e.g., feces, tissues) for bacterial culture or molecular
analysis to confirm the presence and quantify the pathogen.

» Statistical Analysis: Analyze the collected data using appropriate statistical methods to
determine the effect of the treatments.
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Table 3: Example Data from a Tiamulin Efficacy Study for Growth Performance in Pigs with
Enzootic Pneumonia

Treatment Group Average Daily Gain (g) Feed Conversion Ratio
Control 698 2.94
Tiamulin 20 ppm 715 2.85
Tiamulin 30 ppm 731 2.80

Adapted from a study on
fattening pigs, demonstrating

the type of data to collect.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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